N-(2-fluorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C19H19FN4O2S/c20-14-4-1-2-5-15(14)21-17(25)12-24-9-7-13(8-10-24)18-22-23-19(27-18)16-6-3-11-26-16/h1-6,11,13H,7-10,12H2,(H,21,25)
• InChI Key: QAEPVYRQNCJAEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(S2)C3=CC=CO3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H19FN4O2S
• Molecular Weight: 386.4 g/mol

Description

N-(2-fluorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H19FN4O2S and its molecular weight is 386.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds with structural elements similar to N-(2-fluorophenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide have been investigated for their anticancer properties. For instance, derivatives of benzo[b]pyran with fluoro substitutions have demonstrated significant anti-lung cancer activity. These compounds exhibit anticancer activity at low concentrations against human cancer cell lines, including lung, breast, and CNS cancers, compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Kinase Inhibition

Another area of application is the inhibition of kinases, which are enzymes that play critical roles in cancer and other diseases. For example, phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have been designed to improve metabolic stability, offering potential therapeutic benefits for treating various cancers (Stec et al., 2011).

Antimicrobial Activity

Compounds related to the specified chemical structure have also been explored for their antimicrobial properties. Research into substituted 2-aminobenzothiazoles derivatives has revealed potential in combating antimicrobial resistance, showing good to moderate activity against selected bacterial and fungal microbial strains (Anuse et al., 2019).

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds with thiadiazole and acetamide components, like the title compound, have been documented, providing insights into their chemical properties and potential for further pharmaceutical development. One study detailed the synthesis of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide, highlighting its molecular structure and interactions (Ismailova et al., 2014).